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In the landscape of modern drug development, diagnostics, and materials science, the ability to
precisely link different molecular entities is paramount. Amino-PEG5-acid emerges as a
cornerstone heterobifunctional linker, a molecular scaffold of elegant simplicity and profound
utility. It consists of a discrete five-unit polyethylene glycol (PEG) chain, flanked by a primary
amine (-NH2) at one terminus and a carboxylic acid (-COOH) at the other[1][2][3]. This
architecture is not accidental; it is engineered to provide a hydrophilic, flexible spacer that
enhances the aqueous solubility and biocompatibility of the resulting conjugates while offering
two distinct chemical handles for sequential, controlled reactions[4][5].

This guide provides an in-depth exploration of the chemical properties, reactivity, and core
applications of Amino-PEG5-acid. It is designed for researchers, scientists, and drug
development professionals who seek not only to use this reagent but to understand the
fundamental principles that govern its reactivity and unlock its full potential in applications
ranging from peptide modification and antibody-drug conjugates (ADCs) to surface
functionalization and the synthesis of Proteolysis Targeting Chimeras (PROTACS)[1][6].

Core Physicochemical Properties
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The utility of Amino-PEG5-acid is grounded in its well-defined physical and chemical
characteristics. As a monodisperse compound, it offers batch-to-batch consistency, a critical
requirement for reproducible research and GMP manufacturing, unlike traditional polydisperse
PEG polymers[5][7].

Property Value Source(s)

1-Amino-3,6,9,12,15-
Chemical Name pentaoxaoctadecan-18-oic [3][8]

acid

NH2-PEG5-COOH, Amine-
Synonyms ] ] [31[8]
PEG5-Carboxylic Acid

CAS Number 1191078-74-6 [1]18]
Molecular Formula C13H27NO~ [8]
Molecular Weight 309.36 g/mol [8]
- Soluble in water, DMSO, DMF,
Solubility [1]
DCM
Appearance Varies; often a liquid or solid [9]

Reactivity and Handling: A Tale of Two Termini

The synthetic power of Amino-PEG5-acid lies in the orthogonal reactivity of its terminal amine
and carboxylic acid groups. Understanding the specific conditions required to address each
group selectively is the key to successful conjugation.

The Nucleophilic Amine Terminus

The primary amine (-NH2) group is a potent nucleophile, readily reacting with various
electrophilic functional groups.

¢ Reaction with Activated Esters (e.g., NHS Esters): This is one of the most common and
efficient methods for labeling with the amine group. The amine attacks the carbonyl carbon
of the N-hydroxysuccinimide (NHS) ester, displacing the NHS leaving group to form a highly
stable amide bond[10]. The reaction proceeds optimally at a slightly alkaline pH (7.2-8.5),
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where a significant portion of the primary amines are deprotonated and thus maximally
nucleophilic[10]. Buffers should be amine-free (e.g., PBS, HEPES, Borate) to avoid
competing reactions[10].

» Reaction with Carboxylic Acids: The amine can be directly coupled to a carboxylic acid using
carbodiimide activators like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[11]. This
reaction forms the same stable amide bond.

» Reaction with Aldehydes and Ketones: Through reductive amination, the amine can form a
stable secondary amine linkage with carbonyl compounds. This reaction involves the initial
formation of a Schiff base, which is then reduced by a mild reducing agent such as sodium
cyanoborohydride (NaBHsCN)[11][12].

The Carboxylic Acid Terminus

The carboxylic acid (-COOH) is relatively unreactive on its own and requires activation to
efficiently couple with nucleophiles, primarily primary amines[13].

e Carbodiimide Activation (EDC/NHS Chemistry): The most robust method for activating the
carboxyl group is the two-step process involving EDC and NHS[14].

o EDC Activation: EDC reacts with the carboxylic acid to form a highly reactive but unstable
O-acylisourea intermediate. This step is most efficient in acidic conditions (pH 4.5-6.0,
typically in MES buffer)[15].

o NHS Stabilization: The unstable intermediate is susceptible to hydrolysis, which would
regenerate the carboxylic acid and reduce yield[14]. The addition of N-hydroxysuccinimide
(NHS) or its water-soluble analog (Sulfo-NHS) traps the intermediate, converting it into a
more stable, amine-reactive NHS ester[14][16]. This semi-stable ester can then be reliably
reacted with an amine-containing molecule at a physiological or slightly basic pH (7.2-8.0)
[10].

The causality behind this two-step protocol is critical: separating the acidic activation
environment from the slightly basic coupling environment maximizes the efficiency of both
reactions while minimizing side reactions like hydrolysis.

Experimental Protocols: A Practical Guide
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The following protocols are self-validating systems, incorporating steps for reaction, quenching,
and purification, which are essential for achieving reproducible results.

Protocol 1: Activation of the Carboxylic Acid Terminus
and Conjugation to a Protein

This protocol details the steps to covalently link the -COOH group of Amino-PEG5-acid to
primary amines (e.g., lysine residues) on a target protein.

Diagram of the Experimental Workflow
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Caption: Workflow for protein conjugation via the carboxylic acid of Amino-PEG5-acid.

© 2026

BenchChem. All rights reserved. 5/12

Tech Support


https://www.benchchem.com/product/b605464/docs?utm_src=pdf-body-img#introduction-the-molecular-architect-s-tool-for-bioconjugation
https://www.benchchem.com/product/b605464/docs?utm_src=pdf-body#introduction-the-molecular-architect-s-tool-for-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:
e Reagent Preparation:
o Equilibrate all reagents (Amino-PEG5-acid, EDC, NHS) to room temperature.

o Prepare a stock solution of Amino-PEG5-acid (e.g., 10 mg/mL) in anhydrous DMF or
DMSO.

o Dissolve the target protein in an amine-free buffer (e.g., PBS, pH 7.2-7.5) to a
concentration of 1-10 mg/mL[6].

o Prepare an Activation Buffer: 0.1 M MES, 0.5 M NacCl, pH 6.0[6].
o Prepare a Quenching Buffer: 1 M Tris-HCI, pH 8.0[6].
e Activation of Amino-PEG5-acid:

o In a reaction tube, combine Amino-PEG5-acid with EDC and NHS. A starting molar ratio
of 1:1.5:1.2 (PEG:EDC:NHS) is recommended[17]. The reagents should be dissolved in
the Activation Buffer.

o Incubate the mixture for 15-30 minutes at room temperature with gentle mixing. This
converts the carboxylic acid to an amine-reactive NHS ester[18].

o Conjugation to Protein:

o Immediately add the activated Amino-PEG5-acid solution to the protein solution[6]. The
molar excess of the PEG linker over the protein should be optimized but can be started at
10- to 20-fold[18].

o Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle
agitation[6].

¢ Quenching and Purification:

o Stop the reaction by adding the Quenching Buffer to a final concentration of 10-50 mM.
Incubate for 15 minutes to hydrolyze any unreacted NHS esters[18].
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o Purify the PEGylated protein conjugate from excess reagents using a desalting column
(e.g., Sephadex G-25) or dialysis against a suitable storage buffer[6].

e Characterization:

o Confirm successful conjugation and assess the degree of PEGylation using SDS-PAGE
(which will show a shift in molecular weight), HPLC, or mass spectrometry[17].

Protocol 2: Conjugation of the Amine Terminus to an
NHS-Activated Molecule

This protocol outlines the reaction of the -NH2 group of Amino-PEG5-acid with a molecule that
has been pre-functionalized with an NHS ester.

Diagram of the Reaction Mechanism

Amino-PEG5-acid  H2N—(PEG5)—COOH

(Qg; Efﬁef’r) Stable Amide Conjugate | Molecule—CO—NH—(PEG5)—COOH F—‘?l‘?@‘ﬁ» {Byproduct | N-Hydroxysuccinimide}
Molecule-NHS Ester ~ Molecule—CO—O—N(COCH:)2

Click to download full resolution via product page
Caption: Amine-NHS ester coupling to form a stable amide bond.
Methodology:
o Reagent Preparation:

o Dissolve the NHS-activated molecule in an appropriate anhydrous solvent (e.g., DMF,
DMSO).

o Dissolve Amino-PEG5-acid in a reaction buffer such as PBS, pH 7.5.

o Conjugation Reaction:
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o Add the dissolved NHS-activated molecule to the Amino-PEG5-acid solution. A slight
molar excess (1.1 to 1.5 equivalents) of the Amino-PEG5-acid may be used to ensure
complete consumption of the NHS ester.

o Allow the reaction to proceed for 1-4 hours at room temperature or overnight at 4°C[10].
The reaction progress can be monitored by TLC or LC-MS.

e Purification:

o Once the reaction is complete, the desired product can be purified from excess unreacted
Amino-PEG5-acid and the NHS byproduct using reverse-phase HPLC or other
appropriate chromatographic techniques.

Analytical Characterization

Thorough characterization is essential to confirm the identity, purity, and structure of Amino-
PEG5-acid and its conjugates.

» 1H NMR Spectroscopy: This is a powerful tool for structural verification. The spectrum should
show characteristic peaks for the repeating ethylene glycol units (-O-CH2-CH2-O-) as a
prominent singlet, as well as distinct signals corresponding to the protons adjacent to the
amine and carboxylic acid termini[19].

e Mass Spectrometry (MS): Provides confirmation of the molecular weight, verifying the
identity and purity of the compound.

 HPLC: Used to assess the purity of the final conjugate and to separate it from starting
materials and byproducts.

Storage and Stability
Proper storage is critical to maintain the reactivity of the functional groups.

» Storage Conditions: Amino-PEG5-acid should be stored at -20°C, protected from light and
moisture[1][20].

o Handling: Before use, the reagent should be warmed to room temperature in a desiccator to
prevent condensation of moisture, which can hydrolyze the functional groups and
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compromise reactivity. Solutions, especially in hygroscopic solvents like DMSO, should be
freshly prepared or stored under an inert atmosphere at -80°C for long-term stability[21].

Conclusion

Amino-PEG5-acid is a versatile and powerful tool for the modern scientist. Its defined length,
hydrophilicity, and dual, orthogonal functionalities provide a reliable platform for building
complex molecular architectures. By understanding the specific chemical principles that govern
its reactivity—from the pH-dependent activation of its carboxyl group to the nucleophilic nature
of its amine terminus—researchers can design and execute robust conjugation strategies,
advancing the fields of targeted therapeutics, advanced diagnostics, and functional
biomaterials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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